Cas no 90008-59-6 (1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole)
90008-59-6 structure
Product Name:1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole
CAS No:90008-59-6
MF:C7H11N3O2
MW:169.181141138077
MDL:MFCD03444364
CID:2951420
PubChem ID:3546708
Update Time:2025-08-05
1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-乙基-3,5-二甲基-4-硝基-吡唑
- 1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole
- 1-ethyl-3,5-dimethyl-4-nitropyrazole
- 1H-pyrazole, 1-ethyl-3,5-dimethyl-4-nitro-
- BBL038261
- STK301590
- AKOS015922226
- 90008-59-6
- ALBB-012566
- CS-0298180
- AKOS000307993
- EN300-228295
-
- MDL: MFCD03444364
- Inchi: 1S/C7H11N3O2/c1-4-9-6(3)7(10(11)12)5(2)8-9/h4H2,1-3H3
- InChI Key: JOFFXYAXIJPCIB-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C(C)=NN(CC)C=1C)=O
Computed Properties
- Exact Mass: 169.085126602Da
- Monoisotopic Mass: 169.085126602Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 63.6
1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 026158-5g |
1-Ethyl-3,5-dimethyl-4-nitro-1H-pyrazole |
90008-59-6 | 5g |
£391.00 | 2022-03-01 | ||
| Fluorochem | 026158-1g |
1-Ethyl-3,5-dimethyl-4-nitro-1H-pyrazole |
90008-59-6 | 1g |
£144.00 | 2022-03-01 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1368850-50mg |
1-Ethyl-3,5-dimethyl-4-nitro-1h-pyrazole |
90008-59-6 | 98% | 50mg |
¥13219.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1368850-100mg |
1-Ethyl-3,5-dimethyl-4-nitro-1h-pyrazole |
90008-59-6 | 98% | 100mg |
¥17280.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1368850-250mg |
1-Ethyl-3,5-dimethyl-4-nitro-1h-pyrazole |
90008-59-6 | 98% | 250mg |
¥18090.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1368850-500mg |
1-Ethyl-3,5-dimethyl-4-nitro-1h-pyrazole |
90008-59-6 | 98% | 500mg |
¥17609.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1368850-1g |
1-Ethyl-3,5-dimethyl-4-nitro-1h-pyrazole |
90008-59-6 | 98% | 1g |
¥15698.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1368850-2.5g |
1-Ethyl-3,5-dimethyl-4-nitro-1h-pyrazole |
90008-59-6 | 98% | 2.5g |
¥30844.00 | 2024-04-26 | |
| abcr | AB408160-250 mg |
1-Ethyl-3,5-dimethyl-4-nitro-1H-pyrazole |
90008-59-6 | 250MG |
€176.40 | 2022-03-02 | ||
| abcr | AB408160-500 mg |
1-Ethyl-3,5-dimethyl-4-nitro-1H-pyrazole |
90008-59-6 | 500MG |
€209.50 | 2022-03-02 |
1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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